Cas no 874009-12-8 (Cyclobutyl 2-phenethyl ketone)

• Product Name: Cyclobutyl 2-phenethyl ketone
• CAS No: 874009-12-8
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• MDL: MFCD03842959
• CID: 1068679
• PubChem ID: 24725608
• Update Time: 2025-06-08

Cyclobutyl 2-phenethyl ketone Chemical and Physical Properties

Names and Identifiers

• Cyclobutyl 2-phenethyl ketone
• 11,12—DHET
• cyclobutyl-(2-ethylphenyl)methanone
• 1-cyclobutyl-3-phenylpropan-1-one
• SCHEMBL14036245
• AKOS006278134
• MFCD03842959
• 874009-12-8
• 1-Propanone, 1-cyclobutyl-3-phenyl-

• MDL： MFCD03842959
• Inchi： 1S/C13H16O/c14-13(12-7-4-8-12)10-9-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2
• InChI Key： RNUNGNSPAYQLSI-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)C1CCC1

Computed Properties

• Exact Mass: 188.12000
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Boiling Point: 291.5±9.0 °C(Predicted)
• PSA: 17.07000
• LogP: 2.98840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives